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For Researchers, Scientists, and Drug Development Professionals

Abstract
Koavone®, a synthetic fragrance ingredient developed by International Flavors & Fragrances

(IFF), is characterized by its complex woody, floral, and amber scent profile. While widely

utilized in the fragrance industry, publicly accessible, in-depth technical information regarding

its specific biological and physiological effects at the cellular and molecular level is limited. This

document summarizes the currently available data on Koavone, focusing on its chemical

identity, known safety profile, and olfactory characteristics. At present, there is a notable

absence of published research detailing its mechanisms of action, specific signaling pathway

interactions, or comprehensive experimental protocols related to its physiological effects

beyond dermal sensitization and aquatic toxicity.

Chemical and Physical Properties
Koavone is a synthetic chemical, identified as acetyl diisoamylene. It is a colorless to pale

yellow liquid and exists as a mixture of isomers.[1][2][3]
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Property Value Reference

Chemical Name
(Z)-3,4,5,6,6-pentamethylhept-

3-en-2-one (and isomers)
[3][4]

Appearance Colorless to pale yellow liquid [1][2]

Purity ≥ 90% (sum of isomers) [1]

Odor
Woody, floral, amber, violet,

pine, balsamic
[4][5][6][7]

CAS Number 81786-73-4 [7]

Molecular Weight 182 g/mol [1]

Boiling Point 200 °C [1]

Flash Point 85.56 °C [2]

Vapor Pressure 15 Pa [1]

logP (o/w) 4.4 [1]

Solubility
Soluble in alcohol, insoluble in

water
[2]

Olfactory Profile and Applications
Koavone is highly regarded in the perfumery industry for its diffusive and complex scent. Its

odor is described as having woody, floral (particularly violet and orris), amber, and pine

nuances.[2][4][5][6][7] It is used to enhance amber notes and can create an aldehydic, pine

needle oil effect at higher concentrations.[5][6][7] Koavone is utilized in a wide range of

products including perfumes, cosmetics, soaps, shampoos, and air fresheners.[1][5] The typical

usage level in fragrance compositions ranges from 0.1% to 10%, although it can be used at up

to 30%.[1][4]
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The publicly available information on the biological and physiological effects of Koavone is

primarily centered on its safety profile as a fragrance ingredient.

Dermal Effects
Koavone is classified as a skin sensitizer and may cause an allergic skin reaction.[1][6][8]

Precautionary statements advise avoiding contact with the skin and wearing protective gloves.

[6][8] If skin contact occurs, washing with soap and water is recommended.[6]

Aquatic Toxicity
Koavone is classified as toxic to aquatic life with long-lasting effects.[1][6][8] Users are advised

to avoid its release into the environment.[6][8]

Other Toxicological Data
A safety data sheet for Koavone indicates that in a test on germ cell mutagenicity, no adverse

effects were observed with a test substance of 15.00%.[8] There is no publicly available

information regarding its oral, inhalation, or other systemic toxicity.

Gaps in Current Research
A thorough review of scientific literature and public databases reveals a significant lack of

information regarding the specific molecular mechanisms of action of Koavone on biological

systems. There are no published studies detailing its interaction with cellular signaling

pathways, receptor binding affinities, or enzymatic inhibition. Consequently, the core

requirements of this technical guide for detailed experimental protocols and visualizations of

signaling pathways cannot be fulfilled at this time due to the absence of primary research data

in the public domain.

Conclusion
Koavone is a well-characterized synthetic fragrance ingredient with a distinct olfactory profile.

While its application in the fragrance industry is well-documented, its biological and

physiological effects beyond skin sensitization and aquatic toxicity have not been publicly

reported. For researchers, scientists, and drug development professionals, Koavone currently

represents a data-poor compound in terms of its potential to modulate biological pathways.

Future research would be necessary to elucidate any such effects and to provide the in-depth
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technical data required for a comprehensive understanding of its physiological impact. Without

such studies, a detailed guide on its core biological and physiological effects, including

signaling pathways and experimental methodologies, remains unachievable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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